![molecular formula C10H21NO2 B3120529 4-[(2-Ethoxyethoxy)methyl]piperidine CAS No. 265108-40-5](/img/structure/B3120529.png)
4-[(2-Ethoxyethoxy)methyl]piperidine
Overview
Description
“4-[(2-Ethoxyethoxy)methyl]piperidine” is a chemical compound with the molecular formula C10H21NO2 and a molecular weight of 187.28 . It is used in proteomics research .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine ring with a 2-ethoxyethoxy methyl group attached . The InChI code for this compound is 1S/C9H19NO2.ClH/c1-11-6-7-12-8-9-2-4-10-5-3-9;/h9-10H,2-8H2,1H3;1H .Scientific Research Applications
Nucleophilic Aromatic Substitution Reactions
Piperidine and its derivatives participate in nucleophilic aromatic substitution reactions. For instance, the reaction of piperidine with trinitrobenzene or dinitrobenzene yields substituted piperidinobenzenes, suggesting a potential for creating complex aromatic compounds through addition-elimination mechanisms. Such reactions are crucial for synthesizing novel compounds with potential applications in various chemical industries (Pietra & Vitali, 1972).
Pharmacological Applications
Derivatives of piperidine, such as ohmefentanyl, a member of the 4-anilidopiperidine class, have significant pharmacological properties. Research on ohmefentanyl stereoisomers has contributed to understanding ligand-receptor interactions, offering insights into developing drugs with improved efficacy and safety profiles. This research underscores the medicinal chemistry potential of piperidine derivatives in designing novel therapeutic agents (Brine et al., 1997).
Drug Synthesis and Optimization
Piperidine derivatives play a vital role in the synthesis of complex pharmaceutical agents. For example, their inclusion in synthetic pathways can lead to the production of drugs like vandetanib, highlighting their importance in developing treatments for diseases such as cancer. The ability to manipulate the piperidine structure allows for the optimization of drug properties, including efficacy, bioavailability, and safety (Mi, 2015).
Piperidine in Natural Products and Traditional Medicine
Piperidine alkaloids, found in plants like Pinus spp., have been recognized for their medicinal properties, including antimicrobial and anti-inflammatory effects. This highlights the role of natural piperidine compounds in traditional medicine and the potential for discovering new drugs based on these structures (Singh et al., 2021).
Future Directions
Piperidines, including “4-[(2-Ethoxyethoxy)methyl]piperidine”, are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
properties
IUPAC Name |
4-(2-ethoxyethoxymethyl)piperidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO2/c1-2-12-7-8-13-9-10-3-5-11-6-4-10/h10-11H,2-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQVXUNWXDLOUIO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCOCC1CCNCC1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401290349 |
Source
|
| Record name | 4-[(2-Ethoxyethoxy)methyl]piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401290349 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
265108-40-5 |
Source
|
| Record name | 4-[(2-Ethoxyethoxy)methyl]piperidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=265108-40-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[(2-Ethoxyethoxy)methyl]piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401290349 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(E)-2-Nitroethenyl]phenol](/img/structure/B3120463.png)
